Cas no 100944-89-6 (Benzonitrile, 3-(chloromethoxy)-)

• Product Name: Benzonitrile, 3-(chloromethoxy)-
• CAS No: 100944-89-6
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 3552069
• PubChem ID: 13843735
• Update Time: 2025-07-20

Benzonitrile, 3-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(chloromethoxy)-
• EN300-646429
• 3-(chloromethoxy)benzonitrile
• 100944-89-6
• AKOS006386347
• SCHEMBL11024053

• Inchi： 1S/C8H6ClNO/c9-6-11-8-3-1-2-7(4-8)5-10/h1-4H,6H2
• InChI Key： XXTQLQFMHLPGTF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(OCCl)=C1

Computed Properties

• Exact Mass: 167.013791g/mol
• Monoisotopic Mass: 167.013791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.59g/mol
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile, 3-(chloromethoxy)-

Benzonitrile, 3-(chloromethoxy)- (CAS No. 100944-89-6): A Comprehensive Overview of Its Properties and Applications

Benzonitrile, 3-(chloromethoxy)-, with the CAS No. 100944-89-6, is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, combines a benzonitrile core with a chloromethoxy substituent, making it a versatile intermediate in synthetic chemistry. Its chemical formula C8H6ClNO and molecular weight of 167.59 g/mol highlight its potential for diverse applications, from agrochemicals to advanced material science.

The growing interest in 3-(chloromethoxy)benzonitrile is driven by its role as a key building block in the synthesis of more complex molecules. Researchers and manufacturers are increasingly exploring its utility in catalysis, polymer chemistry, and pharmaceutical intermediates. For instance, its nitrile group offers reactivity that can be harnessed for cross-coupling reactions, a hot topic in modern organic synthesis. This aligns with the current trend of green chemistry, where efficiency and sustainability are paramount.

One of the most frequently searched questions about CAS No. 100944-89-6 revolves around its safety profile and handling precautions. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended. This reflects the broader industry focus on occupational health and safety (OHS), a topic that has gained traction in recent years due to increased regulatory scrutiny.

In the context of search engine optimization (SEO), terms like "3-(chloromethoxy)benzonitrile synthesis" and "CAS 100944-89-6 applications" are highly relevant. These long-tail keywords cater to professionals seeking detailed technical information. Additionally, the compound's potential in drug discovery and material science aligns with trending topics such as "high-performance materials" and "precision medicine," further enhancing its online visibility.

The physical properties of Benzonitrile, 3-(chloromethoxy)- include a melting point of approximately 40-45°C and a boiling point that varies under different pressure conditions. These characteristics make it suitable for low-temperature reactions and solvent-based processes, which are critical in industries like electronics and coatings. The compound's solubility in organic solvents such as dichloromethane and ethanol also expands its utility in laboratory settings.

Another area of interest is the environmental impact of CAS No. 100944-89-6. With the rise of sustainable chemistry, researchers are investigating its biodegradability and eco-friendly alternatives. This ties into the broader discourse on circular economy and waste reduction, which are dominant themes in both academic and industrial circles.

In summary, Benzonitrile, 3-(chloromethoxy)- (CAS No. 100944-89-6) is a compound of significant scientific and industrial relevance. Its multifunctional nature and adaptability in various chemical processes make it a valuable asset in modern research and development. By addressing user-centric queries and incorporating SEO-friendly keywords, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.